Cas no 1805498-90-1 (2-Bromo-6-fluoro-3-hydroxybenzyl bromide)

• Product Name: 2-Bromo-6-fluoro-3-hydroxybenzyl bromide
• CAS No: 1805498-90-1
• MF: C₇H₅Br₂FO
• MW: 283.920404195786
• CID: 4977088
• Update Time: 2025-06-08

2-Bromo-6-fluoro-3-hydroxybenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-fluoro-3-hydroxybenzyl bromide

• Inchi： 1S/C7H5Br2FO/c8-3-4-5(10)1-2-6(11)7(4)9/h1-2,11H,3H2
• InChI Key： BIYPNBVGZIIYCY-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=C(C=1CBr)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2

Additional information on 2-Bromo-6-fluoro-3-hydroxybenzyl bromide

Comprehensive Overview of 2-Bromo-6-fluoro-3-hydroxybenzyl bromide (CAS No. 1805498-90-1)

2-Bromo-6-fluoro-3-hydroxybenzyl bromide (CAS No. 1805498-90-1) is a halogenated aromatic compound widely utilized in pharmaceutical intermediates and organic synthesis. Its molecular structure features a bromine and fluorine substitution pattern, which enhances its reactivity in cross-coupling reactions, a topic frequently searched by chemists exploring Suzuki-Miyaura coupling or Buchwald-Hartwig amination. The presence of both hydroxy and bromomethyl functional groups makes it a versatile building block for designing complex molecules, aligning with the growing interest in small-molecule drug discovery and medicinal chemistry.

In recent years, the demand for fluorinated compounds like 2-Bromo-6-fluoro-3-hydroxybenzyl bromide has surged due to their applications in PET imaging and targeted therapeutics. Researchers often search for fluorine effects on bioavailability, as this element improves metabolic stability—a key concern in modern drug development. The compound’s CAS No. 1805498-90-1 is frequently queried in databases like SciFinder and Reaxys, reflecting its relevance in high-throughput screening and fragment-based drug design.

The synthesis of 2-Bromo-6-fluoro-3-hydroxybenzyl bromide involves selective bromination of fluorophenol derivatives, a process optimized for regioselectivity—a trending topic in green chemistry circles. Environmental concerns have driven searches for solvent-free bromination methods, and this compound’s production often leverages catalytic halogenation to minimize waste. Its crystalline form and stability under inert conditions are also discussed in forums focused on compound storage best practices.

Analytical characterization of CAS No. 1805498-90-1 typically employs NMR spectroscopy (notably ¹⁹F-NMR) and HPLC purity analysis, techniques central to quality control in API manufacturing. The compound’s MSDS data (handled under standard safety protocols) is often cross-referenced with OSHA chemical guidelines, a common search among industrial users. Notably, its logP value and hydrogen-bonding capacity are critical parameters for researchers investigating blood-brain barrier permeability, a hot topic in neurological drug research.

Beyond pharmaceuticals, 2-Bromo-6-fluoro-3-hydroxybenzyl bromide finds niche applications in material science, particularly in synthesizing fluorinated liquid crystals for display technologies. This aligns with searches for halogenated organic electronics and OLED precursor compounds. Patent databases reveal its use in photoresist formulations, connecting it to the semiconductor industry’s focus on extreme ultraviolet lithography (EUV).

In summary, 2-Bromo-6-fluoro-3-hydroxybenzyl bromide (CAS No. 1805498-90-1) bridges multiple scientific disciplines, from precision medicine to advanced materials. Its structural features cater to the demand for multifunctional intermediates, while its synthetic accessibility addresses the need for cost-effective scaling—a balance frequently explored in process chemistry literature. As AI-driven retrosynthesis tools gain traction, this compound’s role in disconnection strategies further solidifies its importance in contemporary research.